Cas no 1806312-70-8 (3,5-Difluoro-2-(methyl)thiophenol)

• Product Name: 3,5-Difluoro-2-(methyl)thiophenol
• CAS No: 1806312-70-8
• MF: C₇H₆F₂S
• MW: 160.184347629547
• MDL: MFCD28790553
• CID: 4707352
• Update Time: 2025-05-19

3,5-Difluoro-2-(methyl)thiophenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-(methyl)thiophenol

• MDL： MFCD28790553
• Inchi： 1S/C7H6F2S/c1-4-6(9)2-5(8)3-7(4)10/h2-3,10H,1H3
• InChI Key： NWFZZXFJQBNCKK-UHFFFAOYSA-N
• SMILES： SC1C=C(C=C(C=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Topological Polar Surface Area: 1

Additional information on 3,5-Difluoro-2-(methyl)thiophenol

3,5-Difluoro-2-(methyl)thiophenol: A Comprehensive Overview

The compound with CAS No. 1806312-70-8, commonly referred to as 3,5-Difluoro-2-(methyl)thiophenol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a thiophene ring substituted with fluorine atoms at the 3 and 5 positions and a methyl group at the 2 position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of 3,5-Difluoro-2-(methyl)thiophenol in the development of advanced materials, particularly in the realm of semiconductors. Researchers have explored its ability to act as a precursor for the synthesis of thiophene-based polymers, which exhibit excellent electrical conductivity and stability. These polymers have shown promise in applications such as flexible electronics, organic light-emitting diodes (OLEDs), and sensors. The fluorine substituents in the molecule are believed to play a crucial role in enhancing the thermal stability and mechanical properties of the resulting materials.

In addition to its role in materials science, 3,5-Difluoro-2-(methyl)thiophenol has also been investigated for its potential in medicinal chemistry. The thiophene ring is known to exhibit bioactivity, and the substitution pattern in this compound may offer opportunities for drug design. Recent research has focused on its ability to modulate cellular signaling pathways, particularly those involved in inflammation and cancer. Initial findings suggest that this compound may possess anti-inflammatory and anti-proliferative properties, making it a candidate for further pharmacological studies.

The synthesis of 3,5-Difluoro-2-(methyl)thiophenol involves a multi-step process that typically begins with the preparation of an appropriate thiophene derivative. Fluorination at the 3 and 5 positions is achieved through electrophilic substitution reactions, while the methyl group is introduced via nucleophilic substitution or alkylation. The optimization of these steps is critical to ensure high yields and purity of the final product. Researchers have reported various methods to improve the efficiency of these reactions, including the use of microwave-assisted synthesis and catalytic systems.

From an environmental perspective, understanding the behavior of 3,5-Difluoro-2-(methyl)thiophenol in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial activity playing a significant role in its transformation. However, further research is needed to evaluate its persistence in different environmental compartments and its potential toxicity to aquatic organisms.

In conclusion, 3,5-Difluoro-2-(methyl)thiophenol (CAS No. 1806312-70-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.